Cas no 84290-27-7 (4-(2-formyl-3-hydroxyphenoxy)methylbenzoic acid)

• Product Name: 4-(2-formyl-3-hydroxyphenoxy)methylbenzoic acid
• CAS No: 84290-27-7
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• CID: 721623
• PubChem ID: 55223
• Update Time: 2024-10-26

4-(2-formyl-3-hydroxyphenoxy)methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(2-formyl-3-hydroxyphenoxy)methyl]-
• 4-[(2-Formyl-3-hydroxyphenoxy)methyl]benzoic acid
• TUCARESOL
• 4-[(2-Formyl-3-hydroxyphenoxy)methyl]benzoic acid (ACI)
• 589C
• 589C80
• BWA 589C
• 589-C
• XEDONBRPTABQFB-UHFFFAOYSA-N
• tucaresolum
• F9994-5209
• TUCARESOL (MART.)
• BWA-589C
• alpha-(2-Formyl-3-hydroxyphenoxy)-p-toluic acid
• DB13027
• TUCARESOL [MART.]
• BW 589C
• BS-50680
• .ALPHA.-(2-FORMYL-3-HYDROXYPHENOXY)-P-TOLUIC ACID
• AKOS027327314
• BWA589C
• 4-[(2-formyl-3-hydroxy-phenoxy)methyl]benzoic acid
• SCHEMBL600942
• BW-A589C
• UNII-JH368G5B9M
• Tucaresol [INN:BAN]
• Benzoic acid, 4-((2-formyl-3-hydroxyphenoxy)methyl)-
• CS-0026490
• 84290-27-7
• BW-589C
• 4-[(2-FORMYL-3-HYDROXYPHENOXY)METHYL]-BENZOIC ACID
• 4-((2-Formyl-3-hydroxyphenoxy)methyl)benzoicacid
• CHEMBL2104482
• DB-128449
• E78089
• 4-(2-formyl-3-hydroxyphenoxymethyl) benzoic acid
• DTXSID70233247
• HY-106755
• 4-((2-Formyl-3-hydroxyphenoxy)methyl)benzoic acid
• BW A589C
• 589C; 589C80; BWA 589C
• 4-(2-formyl-3-hydroxyphenoxymethyl)benzoic acid
• Q27281503
• NS00068156
• DTXCID70155738
• TUCARESOL [INN]
• Benzoic acid, 4-[(2-formyl-3-hydroxyphenoxy)methyl]-
• JH368G5B9M
• 4-(2-formyl-3-hydroxyphenoxy)methylbenzoic acid

• Inchi： 1S/C15H12O5/c16-8-12-13(17)2-1-3-14(12)20-9-10-4-6-11(7-5-10)15(18)19/h1-8,17H,9H2,(H,18,19)
• InChI Key： XEDONBRPTABQFB-UHFFFAOYSA-N
• SMILES： O=CC1C(OCC2C=CC(C(O)=O)=CC=2)=CC=CC=1O

Computed Properties

• Exact Mass: 272.068
• Monoisotopic Mass: 272.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.383
• Boiling Point: 495°C at 760 mmHg
• Flash Point: 189.3°C
• Refractive Index: 1.663